Cas no 2034449-12-0 (N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2034449-12-0
• MF: C₁₇H₁₅F₃N₄O₃S
• MW: 412.3862
• CID: 5350907
• Update Time: 2025-07-20

N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]-2-(trifluoromethoxy)benzenesulfonamide
• N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide
• N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C17H15F3N4O3S/c18-17(19,20)27-14-6-1-2-7-15(14)28(25,26)23-10-12-24-11-9-22-16(24)13-5-3-4-8-21-13/h1-9,11,23H,10,12H2
• InChI Key： TZICDWRHJDIYJL-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1OC(F)(F)F)(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N=C1C1=C([H])C([H])=C([H])C([H])=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 599
• XLogP3: 2.4
• Topological Polar Surface Area: 94.5

Additional information on N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide

Introduction to N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2034449-12-0)

N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2034449-12-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a fusion of heterocyclic and aromatic moieties, making it a promising candidate for various biological applications.

The molecular framework of N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide incorporates a pyridine ring, an imidazole ring, and a sulfonamide functional group, all of which are known to exhibit diverse biological activities. The presence of these functional groups not only contributes to its unique chemical properties but also opens up numerous possibilities for its therapeutic potential.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide make it an attractive scaffold for designing molecules that can interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in the discovery of new drugs. The sulfonamide group, in particular, is well-documented for its pharmacological properties and has been widely used in the development of antibiotics, anti-inflammatory agents, and other therapeutic compounds. The combination of the pyridine and imidazole rings further enhances its pharmacological profile by providing multiple sites for interaction with biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved bioavailability. The trifluoromethoxy group in N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide contributes to these desirable properties, making it an excellent candidate for further exploration.

The synthesis of N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyridine and imidazole moieties into the molecular structure necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound.

The pharmacological evaluation of N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-y]ethyl}- izebenezene sulfonamide CAS No. 2034449 12 0 has revealed promising results in preclinical studies. These studies have demonstrated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

The potential therapeutic applications of N-{

<